![molecular formula C20H20ClFN2O3 B2403006 2-chloro-N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-6-fluorobenzamide CAS No. 921789-74-4](/img/structure/B2403006.png)
2-chloro-N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-6-fluorobenzamide
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Description
2-chloro-N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-6-fluorobenzamide is a useful research compound. Its molecular formula is C20H20ClFN2O3 and its molecular weight is 390.84. The purity is usually 95%.
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Scientific Research Applications
1. Synthesis and Structural Studies
- A study by Almansour et al. (2016) focused on synthesizing benzimidazole-tethered oxazepine heterocyclic hybrids, demonstrating the process of synthesizing complex molecules related to 2-chloro-N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-6-fluorobenzamide. The study also involved spectroscopic and X-ray diffraction analyses, highlighting the molecule's structural aspects Almansour et al., 2016.
2. Tissue Distribution Studies
- Research by Dreyfuss et al. (1973) examined the distribution of substituted dibenzoxazepines in dog tissues, providing insights into how similar compounds, including this compound, might distribute in biological systems Dreyfuss et al., 1973.
3. Reaction Studies and Compound Synthesis
- The study by Quintero et al. (2019) involved the synthesis of various bioactive compounds, including those related to the structure of this compound. This research highlights the methods and outcomes in synthesizing complex organic molecules Quintero et al., 2019.
4. Molecular Electrophilic and Nucleophilic Reactivity Studies
- Sapegin et al. (2012) conducted a study on the construction of a rare heterocyclic system, which relates to the synthesis and understanding of the reactivity of molecules similar to this compound. This research provides insights into the molecular reactivity of such complex compounds Sapegin et al., 2012.
5. Nonlinear Optical Properties and Computational Studies
- Petrovskii et al. (2017) explored the photophysical properties of oxazapolyheterocycles, which can be related to studies on compounds like this compound. Their research includes computational hyperpolarizability studies, indicating potential applications in nonlinear optics Petrovskii et al., 2017.
properties
IUPAC Name |
2-chloro-N-(5-ethyl-3,3-dimethyl-4-oxo-2H-1,5-benzoxazepin-7-yl)-6-fluorobenzamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20ClFN2O3/c1-4-24-15-10-12(8-9-16(15)27-11-20(2,3)19(24)26)23-18(25)17-13(21)6-5-7-14(17)22/h5-10H,4,11H2,1-3H3,(H,23,25) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QQDYOXCYLLTBCL-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C2=C(C=CC(=C2)NC(=O)C3=C(C=CC=C3Cl)F)OCC(C1=O)(C)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20ClFN2O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
390.8 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.